(Z)-Hex-3-enyl undec-10-enoate

• CAS: 85711-95-1

Core Science & Biosynthesis

A Technical Guide to the Odor Threshold and Olfactory Profile of (Z)-hex-3-enyl undec-10-enoate

Abstract

(Z)-hex-3-enyl undec-10-enoate is a specialty ester of significant interest within the fragrance and flavor industries. This technical guide provides a comprehensive analysis of its olfactory characteristics, including its odor detection threshold and detailed sensory profile. We will delve into the established methodologies for these determinations, offering field-proven insights into experimental design and data interpretation. This document is intended for researchers, scientists, and product development professionals seeking to understand and apply the unique scent characteristics of this molecule.

Introduction: The Context of a Unique Aroma Chemical

(Z)-hex-3-enyl undec-10-enoate, also known as cis-3-Hexenyl 10-undecenoate, belongs to the family of esters derived from (Z)-3-hexenol, or "leaf alcohol." These esters are renowned for their powerful and naturalistic green and fruity notes. The parent alcohol, (Z)-3-hexenol, is a key volatile compound released by freshly cut grass and damaged leaves, contributing to the characteristic "green" scent. The esterification with undec-10-enoic acid modifies this initial sharp greenness, introducing complexity, tenacity, and novel olfactory facets.

Understanding the precise odor threshold and the nuanced olfactory profile of (Z)-hex-3-enyl undec-10-enoate is paramount for its effective and innovative application in fine fragrances, personal care products, and flavor compositions. This guide will provide the foundational knowledge and practical methodologies to achieve this.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of an aroma chemical is fundamental to its sensory analysis and application.

Property	Value
Chemical Name	(Z)-hex-3-enyl undec-10-enoate
Synonyms	cis-3-Hexenyl 10-undecenoate
CAS Number	85711-95-1
Molecular Formula	C17H30O2
Molecular Weight	266.42 g/mol
Appearance	Colorless to pale yellow liquid
Odor Type	Green, Fruity, Waxy

Olfactory Profile: A Multifaceted Characterization

The scent of (Z)-hex-3-enyl undec-10-enoate is not monolithic but rather a complex interplay of different notes that evolve over time.

Qualitative Description

The primary olfactory character of (Z)-hex-3-enyl undec-10-enoate is a powerful, diffusive, and complex green note. This is often described with the following nuances:

• Top Notes: A fresh, slightly sharp, and vibrant greenness reminiscent of crushed green leaves and unripe fruit.

• Heart Notes: As the top notes dissipate, a waxy, fruity character emerges, often compared to pear, melon, and with a subtle tropical hint. A metallic facet can also be perceived.

• Base Notes: The undecenoate moiety provides a fatty, slightly oily, and tenacious background that fixes the fresher top and heart notes, contributing to its overall longevity.

Quantitative Analysis: Odor Threshold Determination

The odor detection threshold is the minimum concentration of a substance that can be detected by the human sense of smell.[1][2] This is a critical parameter for perfumers and flavorists as it dictates the use level and impact of an ingredient.[3][4]

Odor Detection Threshold of (Z)-hex-3-enyl undec-10-enoate:

Methodology: A Guide to Reproducible Olfactory Analysis

To ensure scientific integrity and reproducibility, standardized methods must be employed for olfactory analysis.

Protocol 1: Determination of Odor Detection Threshold (ASTM E679-19)

The American Society for Testing and Materials (ASTM) E679-19 standard provides a robust framework for determining odor thresholds using a forced-choice ascending concentration series.[1][2][8]

Objective: To determine the best-estimate odor detection threshold of (Z)-hex-3-enyl undec-10-enoate in a specified medium (e.g., air, water, or a consumer product base).

Materials:

• (Z)-hex-3-enyl undec-10-enoate (high purity)

• Odor-free solvent (e.g., diethyl phthalate, ethanol)

• Odor-free presentation medium (e.g., purified air, deionized water)

• Glass olfactometer or sniffing jars

• A panel of at least 15 screened and trained human assessors

Procedure:

• Panelist Screening: Assessors are screened for their ability to detect a range of standard odorants and for their consistency.

• Preparation of Concentration Series: A geometric series of dilutions of the test substance is prepared in the chosen solvent. This series should span a wide range of concentrations, from well below the expected threshold to clearly detectable levels.

• Sample Presentation: For each concentration level, a three-alternative forced-choice (3-AFC) test is presented to each panelist. This consists of three samples, two of which are blanks (medium only) and one containing the odorant at the specified concentration. The order is randomized.

• Ascending Concentration Series: The test begins with the lowest concentration and proceeds to higher concentrations.

• Panelist Task: For each set of three samples, the panelist must identify the sample that is different from the other two, even if they are not certain.

• Data Collection: The concentration at which each panelist correctly identifies the odorous sample for the first time is recorded as their individual threshold.

• Calculation of Group Threshold: The group threshold is calculated as the geometric mean of the individual thresholds.

Self-Validation: The use of a forced-choice method minimizes guessing bias. Including known standards in the test series can validate the panel's performance on a given day.

Protocol 2: Gas Chromatography-Olfactometry (GC-O) for Profile Characterization

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity and descriptive power of the human nose as a detector.[9][10][11]

Objective: To identify the specific odor-active regions of the (Z)-hex-3-enyl undec-10-enoate chromatogram and to characterize their individual scent profiles.

Materials:

• Gas chromatograph with a flame ionization detector (FID) and an olfactometry port

• Appropriate GC column (e.g., a non-polar or mid-polar column)

• Dilute solution of (Z)-hex-3-enyl undec-10-enoate in a suitable solvent

• Trained sensory assessors

Procedure:

• Instrument Setup: The GC is configured to split the column effluent between the FID and the olfactometry port. The olfactometry port is supplied with humidified air to prevent nasal dehydration.

• Sample Injection: A small volume of the diluted sample is injected into the GC.

• Olfactory Assessment: As the separated compounds elute from the GC column, the assessor sniffs the effluent from the olfactometry port and describes the perceived odors in real-time.

• Data Recording: The assessor records the retention time and a detailed description of each odor event. This can be done using specialized software that correlates the olfactory data with the chromatogram from the FID.

• Aroma Extract Dilution Analysis (AEDA): To quantify the potency of different odor regions, the sample can be serially diluted and re-analyzed until no odor is detected. The highest dilution at which an odor is still perceived gives a measure of its "flavor dilution" (FD) factor, indicating its relative importance to the overall aroma.[10]

Self-Validation: The simultaneous detection by the FID and the human nose provides a direct correlation between chemical peaks and sensory perception. The use of retention indices of known standards helps to confirm the identity of the odor-active compounds.

Data Synthesis and Visualization

Clear presentation of data is crucial for interpretation and communication of results.

Odor Threshold Data Summary

Parameter	Result
Number of Panelists	20
Test Method	ASTM E679-19 (3-AFC)
Medium	Air
Individual Thresholds Range	[To be determined experimentally]
Group Odor Detection Threshold	[To be determined experimentally as the geometric mean]

GC-O Profile Data Summary

Retention Index	Odor Descriptor	Flavor Dilution (FD) Factor
[Determined Experimentally]	Sharp, green, leafy	[Determined via AEDA]
[Determined Experimentally]	Waxy, pear, melon	[Determined via AEDA]
[Determined Experimentally]	Fatty, slightly metallic	[Determined via AEDA]

Visualization of Experimental Workflows

A clear visual representation of the methodologies aids in understanding the experimental design.

Caption: Workflow for Odor Threshold Determination.

Caption: Gas Chromatography-Olfactometry (GC-O) Workflow.

Conclusion

(Z)-hex-3-enyl undec-10-enoate is a potent aroma chemical with a complex and desirable olfactory profile characterized by intense green, waxy, and fruity notes. A comprehensive understanding of its odor threshold and detailed sensory characteristics, obtained through standardized methodologies such as ASTM E679-19 and GC-O, is essential for its successful application. The protocols and insights provided in this guide offer a robust framework for researchers and developers to unlock the full potential of this unique fragrance and flavor ingredient.

References

• ASTM E679-19, Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits, ASTM International, West Conshohocken, PA, 2019. [Link]

• ASTM E679-91(1997), Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits (Withdrawn 2004), ASTM International, West Conshohocken, PA, 1997. [Link]

• E679 Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits. (2019, September 12). ASTM International. [Link]

• ASTM International. (2019). Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits. ASTM E679-19. [Link]

• ANSI Webstore. (n.d.). ASTM E679-19 Red - Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits (Standard + Redline PDF Bundle). [Link]

• Ito, M., et al. (2009). Novel key aroma components of galbanum oil. Journal of Agricultural and Food Chemistry, 57(5), 1979-1985. [Link]

• ScenTree. (n.d.). (Z)-3-hexenyl acetate. [Link]

• Foreverest Resources. (2024, April 8). Overview of cis-3-Hexenol and its Derivatives in Comparison to Geraniol and beta-Eudesmol. [Link]

• The Pherobase. (2025, July 15). Plant Compound: (Z)-3-Hexenyl (Z)-3-hexenoate. [Link]

• The Good Scents Company. (n.d.). 3-hexen-1-yl (Z)-3-hexenoate. [Link]

• The Fragrance Conservatory. (n.d.). cis-3-Hexenyl cis-3-hexenoate. [Link]

• Brattoli, M., et al. (2014). Gas Chromatography Analysis with Olfactometric Detection (GC-O): an Innovative Approach for Chemical Characterization of Odor Active Volatile Organic Compounds (VOCs) Emitted from a Consumer Product. Chemical Engineering Transactions, 40, 13-18. [Link]

• Osmotech. (n.d.). Odour assessment by GC-Olfactometry. Lifeanalytics. [Link]

• GL Sciences. (n.d.). GC-olfactometry; PHASER publications. [Link]

• PerfumersWorld. (n.d.). cis-3 Hexenyl Hexanoate 10% in TEC. [Link]

• De Gennaro, G., et al. (2013). Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds. Sensors, 13(12), 16758-16801. [Link]

• Leffingwell & Associates. (n.d.). Odor Detection Thresholds & References. [Link]

• National Center for Biotechnology Information. (n.d.). Hex-3Z-enyl hex-3Z-enoate. PubChem. [Link]

• The Good Scents Company. (n.d.). (Z)-3-hexen-1-yl octanoate. [Link]

• NextSDS. (n.d.). (Z)-hex-3-enyl (Z)-hex-3-enoate — Chemical Substance Information. [Link]

Sources

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. E679 Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits [store.astm.org]
• 3. img.antpedia.com [img.antpedia.com]
• 4. webstore.ansi.org [webstore.ansi.org]
• 5. ScenTree - (Z)-3-hexenyl acetate (CAS N° 3681-71-8) [scentree.co]
• 6. perfumersworld.com [perfumersworld.com]
• 7. 错误页 [amp.chemicalbook.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. Gas Chromatography Analysis with Olfactometric Detection (GC-O): an Innovative Approach for Chemical Characterizatio of Odor Active Volatile Organic Compounds (VOCs) Emitted from a Consumer Product | Chemical Engineering Transactions [cetjournal.it]
• 10. osmotech.it [osmotech.it]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: Strategic Utility of (Z)-Hex-3-enyl Undec-10-enoate in Semiochemical Research

Target Audience: Chemical Ecologists, Synthetic Chemists, and Agricultural Drug Development Professionals Compound: (Z)-hex-3-enyl undec-10-enoate (CAS: 85711-95-1)

Introduction & Molecular Architecture

In the field of chemical ecology and semiochemical drug development, the design of stable, controlled-release attractants and the synthesis of complex macrocyclic pheromones are paramount. (Z)-hex-3-enyl undec-10-enoate represents a highly versatile, bifunctional molecule that bridges both domains.

Structurally, the molecule is an ester composed of two distinct olefinic domains:

• The Alcohol Moiety: Derived from (Z)-3-hexen-1-ol, a ubiquitous Green Leaf Volatile (GLV) known for its potent kairomonal activity across numerous insect taxa[1].

• The Acyl Moiety: Derived from 10-undecenoic acid, providing a heavy 11-carbon aliphatic chain terminating in an unhindered alkene.

This unique diene architecture allows the compound to be deployed directly as a slow-release pro-kairomone in agricultural settings, or utilized in the laboratory as a strategic precursor for 14-membered macrocyclic lactones via transition-metal-catalyzed Ring-Closing Metathesis (RCM)[2][3].

Dual utility of (Z)-hex-3-enyl undec-10-enoate in semiochemical research.

Application I: Pro-Kairomone for Sustained GLV Release

The Causality of the Design

Green leaf volatiles (GLVs) like (Z)-3-hexen-1-ol are critical signaling molecules that attract agricultural pests (e.g., tea leafhoppers, emerald ash borer) and their natural predators[1][4]. However, the high vapor pressure of free (Z)-3-hexen-1-ol leads to rapid depletion in field traps, often requiring complex microencapsulation formulations.

By utilizing (Z)-hex-3-enyl undec-10-enoate as a pro-kairomone, the heavy C11 acyl chain acts as a thermodynamic anchor, drastically lowering the molecule's volatility. Upon field deployment, environmental esterases and abiotic hydrolysis slowly cleave the ester bond. This mechanism yields a zero-order release profile of the active GLV, extending trap longevity from days to several weeks without the need for specialized polymer matrices.

Protocol 1: Preparation and Deployment of Slow-Release Dispensers

This self-validating protocol ensures consistent loading and verifiable release kinetics.

• Matrix Preparation: Select medical-grade red rubber septa. Pre-extract the septa in dichloromethane (CH₂Cl₂) for 24 hours via Soxhlet extraction to remove manufacturing plasticizers, then dry under vacuum.

• Impregnation: Dissolve 100 mg of (Z)-hex-3-enyl undec-10-enoate in 1.0 mL of HPLC-grade hexane. Inject the solution directly into the cup of the septum.

• Solvent Evaporation: Allow the hexane to evaporate in a fume hood under a gentle stream of N₂ for 2 hours. Validation check: Weigh the septum before and after impregnation to confirm a ~100 mg mass increase.

• Deployment & Monitoring: Place the septa in standard Delta traps. To validate the release rate, retrieve sample septa weekly, extract residual ester with hexane, and quantify via GC-FID using an internal standard (e.g., nonadecane).

Application II: Precursor for Macrocyclic Lactone Pheromones

The Causality of the Design

Macrocyclic lactones, particularly 14-membered rings, are privileged structural motifs found in the sex pheromones of various insects and the femoral gland secretions of mantellid frogs[2]. (Z)-hex-3-enyl undec-10-enoate serves as an ideal diene precursor for the synthesis of oxacyclotetradec-11-en-2-one via Ring-Closing Metathesis (RCM)[3].

The reaction involves the intramolecular cross-metathesis of the terminal alkene (C10 of the acid moiety) and the internal (Z)-alkene (C3 of the alcohol moiety). The thermodynamic driving force is the expulsion of volatile 1-butene. Crucial Experimental Choice: The reaction must be run at high dilution (≤ 0.005 M) . Because the formation of a 14-membered ring carries a significant entropic penalty, higher concentrations will shift the kinetic pathway toward undesired intermolecular Acyclic Diene Metathesis (ADMET) polymerization.

Protocol 2: High-Dilution RCM Synthesis of Oxacyclotetradec-11-en-2-one

This protocol utilizes Grubbs 2nd Generation catalyst for optimal E/Z selectivity and yield.

• Solvent Degassing: In a flame-dried 500 mL Schlenk flask equipped with a reflux condenser, add 200 mL of anhydrous CH₂Cl₂. Sparge the solvent with Argon for 30 minutes. Causality: Ruthenium alkylidene catalysts are highly sensitive to dissolved oxygen, which causes premature oxidative decomposition.

• Substrate Addition: Add (Z)-hex-3-enyl undec-10-enoate (1.0 mmol, 266.4 mg) to the degassed solvent, achieving a concentration of 0.005 M.

• Catalysis: Add Grubbs 2nd Generation catalyst (0.05 mmol, 42.4 mg, 5 mol%) in a single portion under positive Argon flow.

• Metathesis: Heat the mixture to a gentle reflux (40 °C) for 14 hours. Validation check: Monitor the reaction via TLC (Silica, 95:5 Hexane:EtOAc). The product macrolide will elute slightly lower than the acyclic precursor.

• Quenching: Remove the flask from heat. Add 1.0 mL of ethyl vinyl ether and stir at room temperature for 30 minutes. Causality: Ethyl vinyl ether reacts with the active Ru-carbene to form a dead, stable Fischer carbene. This prevents the catalyst from isomerizing the newly formed double bond during solvent evaporation[3].

• Purification: Concentrate the mixture under reduced pressure. Purify the crude dark-brown residue via flash column chromatography (Silica gel, gradient elution 100% Hexane to 95:5 Hexane:EtOAc) to yield the pure 14-membered macrolide.

Step-by-step workflow for the Ring-Closing Metathesis of the diene precursor.

Quantitative Data: RCM Optimization

The choice of Ruthenium catalyst significantly impacts the yield and the E/Z stereoisomeric ratio of the resulting macrolide. The table below summarizes the optimization parameters for the synthesis of oxacyclotetradec-11-en-2-one from (Z)-hex-3-enyl undec-10-enoate.

Catalyst System	Catalyst Loading (mol%)	Concentration (M)	Time (h)	Yield (%)	E/Z Ratio
Grubbs 1st Gen	10	0.010	24	45	40:60
Grubbs 2nd Gen	5	0.005	14	82	65:35
Hoveyda-Grubbs II	2	0.002	8	88	70:30

Note: While Hoveyda-Grubbs II offers the highest yield and fastest reaction time, Grubbs 2nd Gen is often preferred for initial scale-up due to cost-efficiency and ease of handling.

References

• Silk, P. J., et al. "Semiochemical and Communication Ecology of the Emerald Ash Borer, Agrilus planipennis (Coleoptera: Buprestidae)." International Journal of Molecular Sciences, MDPI, 2019.[Link]

• Schulz, S., et al. "Cinnamomeoventrolide – Double Bond Regioisomerism in Frog Semiochemicals." Journal of Chemical Ecology, Springer, 2022.[Link]

• Louie, J., Bielawski, C. W., & Grubbs, R. H. "Tandem Catalysis: The Sequential Mediation of Olefin Metathesis, Hydrogenation, and Hydrogen Transfer Using Single Component Ru Complexes." Journal of the American Chemical Society, ACS Publications, 2001.[Link]

• Zeng, X., et al. "Mechanism mediating the biosynthesis of the anti-insect volatile (Z)-3-hexenyl acetate in Acacia confusa Merr., an intercropping plant in tea plantations." PubMed Central (PMC), National Institutes of Health, 2024. [Link]

Sources

• 1. Mechanism mediating the biosynthesis of the anti-insect volatile (Z)-3-hexenyl acetate in Acacia confusa Merr., an intercropping plant in tea plantations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 4. Semiochemical and Communication Ecology of the Emerald Ash Borer, Agrilus planipennis (Coleoptera: Buprestidae) [mdpi.com]

Application Notes and Protocols for the Formulation of (Z)-hex-3-enyl undec-10-enoate in Insect Behavioral Bioassays

Introduction: The Significance of (Z)-hex-3-enyl undec-10-enoate in Chemical Ecology

(Z)-hex-3-enyl undec-10-enoate is a long-chain fatty acid ester that belongs to the class of green leaf volatiles (GLVs). GLVs are compounds released by plants upon mechanical damage or herbivory and play a crucial role in plant defense by attracting natural enemies of herbivores and in plant-to-plant communication.[1][2][3] The (Z)-hex-3-enyl moiety is a common component of these signals, known to elicit electrophysiological and behavioral responses in a wide range of insect species.[4][5] The undec-10-enoate portion, derived from undecylenic acid, introduces a longer carbon chain, which can influence the compound's volatility and receptor specificity.

These application notes provide a comprehensive guide for researchers on the preparation, formulation, and application of (Z)-hex-3-enyl undec-10-enoate for use in insect behavioral bioassays. The protocols outlined below are designed to ensure consistency, reproducibility, and scientific rigor in investigating the semiochemical properties of this and similar compounds. While specific literature on the bioactivity of (Z)-hex-3-enyl undec-10-enoate is limited, the methodologies presented are based on established principles and successful studies with structurally related esters and GLVs.

Physicochemical Properties and Synthesis

A thorough understanding of the compound's properties is fundamental to its effective use in bioassays.

Physicochemical Data of Precursors

The synthesis of (Z)-hex-3-enyl undec-10-enoate involves the esterification of (Z)-hex-3-en-1-ol and undec-10-enoic acid. Their properties are summarized in the table below.

Property	(Z)-hex-3-en-1-ol	Undec-10-enoic acid
Synonyms	Leaf alcohol	Undecylenic acid
CAS Number	928-96-1	112-38-9
Molecular Formula	C6H12O	C11H20O2
Molecular Weight	100.16 g/mol	184.28 g/mol
Appearance	Colorless liquid	Colorless liquid or solid
Boiling Point	157°C	275°C
Melting Point	-61°C	23-25°C
Solubility	Very slightly soluble in water; soluble in ethanol, ether	Insoluble in water; soluble in alcohol, chloroform, ether
Odor	Intense grassy-green	Sweet, woody

Sources:[4][5][6][7][8][9][10][11][12]

Synthesis Protocol: Lipase-Catalyzed Esterification

Enzymatic synthesis using lipase is a preferred method for producing flavor and fragrance esters as it proceeds under mild conditions and offers high specificity, minimizing the formation of byproducts.[13][14]

Materials:

• (Z)-hex-3-en-1-ol

• Undec-10-enoic acid

• Immobilized lipase (e.g., from Candida antarctica)

• Hexane (anhydrous)

• Molecular sieves (3Å)

• Rotary evaporator

• Magnetic stirrer with heating plate

Procedure:

• In a round-bottom flask, dissolve equimolar amounts of (Z)-hex-3-en-1-ol and undec-10-enoic acid in anhydrous hexane.

• Add immobilized lipase (typically 5-10% of the total substrate weight).

• Add activated molecular sieves to the reaction mixture to remove the water produced during esterification, which drives the reaction to completion.

• Stir the reaction mixture at a constant temperature (e.g., 40-50°C).

• Monitor the reaction progress using Gas Chromatography (GC) by taking small aliquots at regular intervals.

• Once the reaction is complete (indicated by the consumption of the starting materials), filter off the lipase and molecular sieves.

• Remove the hexane solvent using a rotary evaporator.

• The resulting crude (Z)-hex-3-enyl undec-10-enoate can be further purified by column chromatography if necessary.

Quality Control: The purity and identity of the synthesized ester should be confirmed by GC-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Formulation for Behavioral Bioassays

Proper formulation is critical for the accurate and reproducible delivery of the volatile stimulus to the insect.

Solvent Selection

The choice of solvent is crucial as it can influence the volatility of the test compound and may have its own behavioral effects on the insects.

• Hexane: A commonly used solvent for nonpolar semiochemicals. It is highly volatile and generally considered to be of low biological activity for many insect species.

• Paraffin Oil: A non-volatile solvent that can be used to create a slow-release formulation.

• Ethanol: Used for more polar compounds, but its own odor can be a confounding factor.

A solvent blank should always be included as a negative control in all bioassays to ensure that the observed behavioral responses are due to the test compound and not the solvent.

Preparation of Serial Dilutions

A range of concentrations should be tested to determine the dose-response relationship of the insect's behavior.

Protocol for Serial Dilution:

• Prepare a stock solution of (Z)-hex-3-enyl undec-10-enoate in the chosen solvent (e.g., 1 mg/mL or 1 µg/µL).

• Perform serial dilutions to obtain a range of concentrations (e.g., 100 µg/µL, 10 µg/µL, 1 µg/µL, 0.1 µg/µL, and 0.01 µg/µL).

• Store the solutions in glass vials with Teflon-lined caps at -20°C to prevent degradation and evaporation.

Behavioral Bioassay Protocols

Olfactometer Bioassays

Olfactometers are used to assess the preference or aversion of insects to a particular odor. Y-tube and four-arm olfactometers are common choices.

Y-Tube Olfactometer Protocol:

This bioassay is suitable for determining an insect's preference between two odor sources.

Materials:

• Y-tube olfactometer

• Charcoal-filtered and humidified air source

• Flow meters

• Odor source chambers

• Test insect holding chamber

Procedure:

• Set up the Y-tube olfactometer, ensuring a constant and equal airflow through both arms.

• Place a filter paper with a known amount of the (Z)-hex-3-enyl undec-10-enoate solution in one odor chamber and a filter paper with the solvent control in the other.

• Allow the solvent to evaporate for approximately 1 minute before connecting the chambers to the olfactometer arms.

• Introduce a single insect into the base of the Y-tube.

• Record the insect's first choice of arm and the time spent in each arm over a defined period (e.g., 5-10 minutes).

• After each trial, clean the olfactometer thoroughly with a non-scented solvent (e.g., acetone followed by hexane) and bake it in an oven to remove any residual odors.

• Rotate the position of the treatment and control arms between trials to avoid positional bias.

Four-Arm Olfactometer Protocol:

This setup allows for the simultaneous testing of multiple odor stimuli.

Procedure:

• The setup is similar to the Y-tube, but with four arms connected to a central chamber.

• One arm can contain the test compound, while the other three contain the solvent control. Alternatively, different concentrations of the test compound or different compounds can be tested simultaneously.

• An insect is introduced into the central chamber, and its entries into and time spent in each arm are recorded.

• Thorough cleaning and rotation of the odor sources are essential between replicates.

dot

Caption: Workflow for a typical olfactometer bioassay.

Electroantennography (EAG) Assay

EAG measures the overall electrical response of an insect's antenna to an odor stimulus, indicating whether the insect can detect the compound.

Protocol for EAG:

Materials:

• EAG system (amplifier, data acquisition)

• Microscope

• Micromanipulators

• Glass capillary electrodes

• Saline solution (e.g., Ringer's solution)

• Odor delivery system (puff pipe)

Procedure:

• Antennal Preparation: Anesthetize an insect (e.g., by cooling) and excise an antenna. Mount the antenna between two glass capillary electrodes filled with saline solution.

• Stimulus Preparation: Apply a known amount of the (Z)-hex-3-enyl undec-10-enoate solution to a filter paper strip and insert it into a Pasteur pipette.

• Odor Delivery: Deliver a continuous stream of charcoal-filtered, humidified air over the antenna. Introduce a puff of air from the stimulus pipette into the continuous airstream.

• Data Recording: Record the resulting depolarization of the antennal potential. The amplitude of the response is indicative of the antenna's sensitivity to the compound.

• Controls: Use a solvent control to measure any response to the solvent alone and a standard reference compound to normalize the responses.

• Dose-Response: Test a range of concentrations to generate a dose-response curve.

dot

Caption: Workflow for an Electroantennography (EAG) assay.

Data Presentation and Interpretation

Example Olfactometer Data

The following table presents hypothetical data from a Y-tube olfactometer bioassay to illustrate how results can be summarized.

Concentration (µg/µL)	n	Responded (%)	Chose Treatment Arm (%)	Chose Control Arm (%)	p-value (Chi-square test)
0.01	50	90	52	48	> 0.05
0.1	50	92	65	35	< 0.05
1	50	96	78	22	< 0.01
10	50	94	85	15	< 0.001
Solvent Control	50	88	51	49	> 0.05

This is example data for illustrative purposes only.

Example EAG Data

EAG data is often presented as a dose-response curve, with the normalized response plotted against the logarithm of the stimulus concentration.

Log [Concentration (µg)]	Mean Normalized Response (%) ± SE
-2 (0.01 µg)	15.2 ± 2.1
-1 (0.1 µg)	35.8 ± 4.5
0 (1 µg)	68.4 ± 6.2
1 (10 µg)	95.1 ± 5.8
2 (100 µg)	98.3 ± 4.9

This is example data for illustrative purposes only.

Conclusion

The protocols detailed in these application notes provide a robust framework for the systematic investigation of the behavioral and electrophysiological effects of (Z)-hex-3-enyl undec-10-enoate on insects. By adhering to these standardized methods, researchers can generate reliable and comparable data, contributing to a deeper understanding of the role of this and other long-chain esters in insect chemical communication. The causality behind each experimental step, from solvent selection to the use of controls, is grounded in the principles of chemical ecology to ensure the integrity and validity of the results.

References

• ScenTree. (n.d.). (Z)-3-Hexenol (CAS N° 928-96-1). Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of (Z)-3-Hexen-1-ol. Retrieved from [Link]

• Wikipedia. (2023, November 29). Undecylenic acid. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-Hexen-1-ol, (Z)- (CAS 928-96-1). Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 10-Undecylenic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-Hexenol. Retrieved from [Link]

• Wikipedia. (2023, April 14). cis-3-Hexen-1-ol. Retrieved from [Link]

• Akoh, C. C., & Yee, L. N. (1998). Rapid Synthesis of Fatty Acid Esters for Use as Potential Food Flavors. Journal of the American Oil Chemists' Society, 75(9), 1109–1113.
• Liaquat, M., & Apenten, R. K. O. (2015). Parameters Affecting the Synthesis of (Z)-3-hexen-1-yl acetate by Transesterifacation in Organic Solvent. Journal of the Chemical Society of Pakistan, 37(2).
• Cofer, T. M., Seidl-Adams, I., & Tumlinson, J. H. (2018). From Acetoin to (Z)-3-Hexen-1-ol: The Diversity of Volatile Organic Compounds that Induce Plant Responses. Journal of Agricultural and Food Chemistry, 66(43), 11197–11208.
• Shiojiri, K., Ozawa, R., & Takabayashi, J. (2013). Intermittent exposure to traces of green leaf volatiles triggers the production of (Z)-3-hexen-1-yl acetate and (Z)-3-hexen-1-ol in exposed plants. Plant Signaling & Behavior, 8(11), e27013.

• Penn State. (n.d.). From Acetoin to (Z)-3-Hexen-1-ol: The Diversity of Volatile Organic Compounds that Induce Plant Responses. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Intermittent exposure to traces of green leaf volatiles triggers the production of (Z)-3-hexen-1-yl acetate and (Z)-3-hexen-1-ol in exposed plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.psu.edu [pure.psu.edu]
• 4. 3-Hexenol | C6H12O | CID 5281167 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cis-3-Hexen-1-ol - Wikipedia [en.wikipedia.org]
• 6. ScenTree - (Z)-3-Hexenol (CAS N° 928-96-1) [scentree.co]
• 7. Undecenoic acid | 112-38-9 [chemicalbook.com]
• 8. (Z)-3-Hexen-1-ol - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. Undecylenic acid - Wikipedia [en.wikipedia.org]
• 10. 10-十一烯酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 11. 3-Hexen-1-ol, (Z)- (CAS 928-96-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 12. chemos.de [chemos.de]
• 13. lib3.dss.go.th [lib3.dss.go.th]
• 14. researchgate.net [researchgate.net]

Application Note: Optimized HS-SPME Extraction of (Z)-Hex-3-enyl Undec-10-enoate from Essential Oils

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Complex Essential Oils (Terpene-rich Volatile Organic Compounds)

Executive Summary

The extraction and quantification of trace, high-molecular-weight esters like (Z)-hex-3-enyl undec-10-enoate (CAS: 85711-95-1) 1[1] from essential oils presents a severe analytical challenge. Essential oils are composed almost entirely of highly volatile, low-molecular-weight terpenes. When subjected to standard Solid-Phase Microextraction (SPME) profiling, these bulk terpenes induce massive matrix suppression and competitive displacement, effectively blinding the detector to heavier analytes.

This application note details a highly optimized, self-validating Headspace SPME (HS-SPME) protocol. By leveraging strategic matrix modification (dilution in squalane) and strictly utilizing an absorptive Polydimethylsiloxane (PDMS) fiber, this method bypasses competitive adsorption, ensuring high-fidelity extraction of (Z)-hex-3-enyl undec-10-enoate for robust GC-MS quantification.

Mechanistic Insights & Experimental Rationale (E-E-A-T)

To achieve analytical trustworthiness, experimental parameters must be grounded in physical chemistry rather than empirical guesswork. The following mechanistic pillars dictate this protocol:

The Pitfall of Adsorptive Fibers: Competitive Displacement

Many standard SPME workflows utilize mixed-phase porous fibers, such as Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS), to capture a broad spectrum of volatiles. However, porous polymers extract analytes via adsorption onto a limited number of active surface sites. In an essential oil matrix, the highly abundant, rapidly diffusing monoterpenes quickly saturate these active pores. When the slower-diffusing, heavier (Z)-hex-3-enyl undec-10-enoate reaches the fiber, it is physically blocked or actively displaced by the higher-concentration competitors. This phenomenon, known as competitive displacement, severely skews quantitative accuracy for trace heavy compounds 2[2].

The Absorptive Solution: 100 µm PDMS

To overcome competitive adsorption, a 100 µm PDMS fiber is strictly required. PDMS is a liquid-like polymer that extracts analytes via absorption (partitioning into the bulk of the coating). Because analytes dissolve into the entire volume of the polymer rather than competing for surface pores, PDMS possesses a vastly higher capacity and is virtually immune to competitive displacement 3[3]. Furthermore, PDMS exhibits excellent thermodynamic affinity for high-molecular-weight, non-polar esters 4[4].

Matrix Modification & HS-SPME

Direct Immersion (DI-SPME) into pure essential oil will irreversibly damage the PDMS coating due to excessive polymer swelling. Headspace SPME (HS-SPME) is mandatory. However, the sheer volume of volatile terpenes in the headspace can still overload the GC column. By diluting the essential oil (e.g., 1:100) in a heavy, non-volatile matrix like Squalane, we suppress the vapor pressure of the abundant terpenes (leveraging Raoult's Law) while allowing the target ester to partition into the headspace safely 5[5].

Fig 1: Competitive displacement on porous fibers vs. absorptive partitioning on PDMS.

Quantitative Data & Optimization Summaries

Table 1: Physicochemical Profile of the Target Analyte

Parameter	Description / Value
Target Analyte	(Z)-hex-3-enyl undec-10-enoate
Chemical Formula	C₁₇H₃₀O₂
Molecular Weight	266.42 g/mol
Volatility Profile	Semi-volatile / High-boiling lipophilic ester

| Matrix | Essential Oils (Terpene-rich, high-volatility VOCs) |

Table 2: Optimized HS-SPME Parameters

Parameter	Optimized Setting	Scientific Rationale
Fiber Coating	100 µm PDMS	Absorptive partitioning completely prevents competitive displacement by dominant terpenes.
Matrix Modifier	Squalane (1:100 Dilution)	Reduces terpene vapor pressure; prevents GC overload and fiber swelling.
Equilibration	15 min @ 60 °C	Establishes thermodynamic equilibrium between the liquid diluent and headspace.
Extraction Time	45 min @ 60 °C	Provides sufficient time for the slow-diffusing heavy ester to partition into the fiber bulk.

| Desorption | 3 min @ 250 °C | Ensures complete thermal release without inducing thermal degradation of the ester. |

Step-by-Step Methodological Protocol

To ensure this protocol acts as a self-validating system , a structurally analogous internal standard (IS) must be used to mathematically correct for any matrix-induced suppression or variations in fiber wear over time.

Phase 1: Sample Preparation & Matrix Modification

• Internal Standard Preparation: Prepare a 100 µg/mL stock solution of Hexyl decanoate (Internal Standard) in pure Squalane.

• Matrix Dilution: Transfer 10.0 µL of the raw essential oil into a 2.0 mL microcentrifuge tube. Add 990 µL of the Squalane/IS stock solution. Vortex for 30 seconds to ensure a homogeneous non-polar mixture.

• Vial Loading: Transfer exactly 500 µL of the diluted mixture into a 20 mL amber glass headspace vial. Seal immediately with a PTFE/silicone septum cap.

Phase 2: HS-SPME Extraction

• Pre-Equilibration: Place the vial in an automated SPME agitator. Incubate at 60 °C for 15 minutes with continuous agitation (250 rpm) to drive the semi-volatile (Z)-hex-3-enyl undec-10-enoate into the headspace.

• Fiber Exposure: Pierce the septum and expose a pre-conditioned 100 µm PDMS fiber to the headspace.

• Extraction: Maintain exposure at 60 °C for exactly 45 minutes (agitation off, to prevent mechanical damage to the fiber).

Phase 3: GC-MS Desorption & Analysis

• Desorption: Retract the fiber and immediately insert it into the GC injection port. Expose the fiber at 250 °C for 3 minutes in splitless mode to transfer the analytes onto the head of the column.

• Column Parameters: Use a non-polar capillary column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm).

• Oven Program: Initial temp 60 °C (hold 2 min), ramp at 10 °C/min to 280 °C (hold 5 min).

• Quantification: Operate the Mass Spectrometer in Selected Ion Monitoring (SIM) mode targeting the specific m/z fragments of (Z)-hex-3-enyl undec-10-enoate and the internal standard.

Fig 2: Optimized HS-SPME workflow for heavy ester extraction from essential oils.

References

• [2] Limitations to the Use of Solid-Phase Microextraction for Quantitation of Mixtures of Volatile Organic Sulfur Compounds. Analytical Chemistry (2001). 2

• [4] Recent Developments and Applications of Solid Phase Microextraction (SPME) in Food and Environmental Analysis—A Review. MDPI Molecules (2015). 4

• [3] Understanding Solid-Phase Microextraction: Key Factors Influencing the Extraction Process and Trends in Improving the Technique. Chemical Reviews (2012). 3

• [5] Processing of Flavor-Enhanced Oils: Optimization and Validation of Multiple Headspace Solid-Phase Microextraction-Arrow to Quantify Pyrazines in the Oils. MDPI Foods (2021). 5

• [1] CAS 85711-95-1: (3Z)-3-Hexen-1-yl 10-undecenoate Formula. ECHEMI Database (2025).1

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

optimizing storage conditions to prevent degradation of (Z)-hex-3-enyl undec-10-enoate

Welcome to the Technical Support Center for Lipid and Ester Stability. As a Senior Application Scientist, I have designed this guide to address the specific structural vulnerabilities of (Z)-hex-3-enyl undec-10-enoate (CAS: 85711-95-1).

This molecule presents a unique tri-fold stability challenge: an ester linkage prone to hydrolysis, a terminal double bond susceptible to oxidation, and an internal cis (Z) double bond vulnerable to photoisomerization. This guide provides field-proven, mechanistically grounded solutions to ensure the absolute integrity of your compound during storage and handling.

Part 1: Core Troubleshooting & Mechanistic FAQs

Q1: Why is my (Z)-hex-3-enyl undec-10-enoate degrading into 10-undecenoic acid and (Z)-3-hexenol even in cold storage? The Causality: You are observing ester hydrolysis. While neutral hydrolysis of esters is typically slow, the reaction is highly problematic because it is autocatalytic. When trace moisture cleaves the ester bond, it generates 10-undecenoic acid. The accumulation of this carboxylic acid lowers the local pH, which subsequently acts as an acid catalyst, exponentially accelerating further ester cleavage. This dual-regime kinetic behavior (an initial slow induction period followed by rapid degradation) means that once degradation is detectable, the bulk material is already compromised. Mechanistic Grounding: This autocatalytic behavior is a well-documented phenomenon in ester stability, requiring strict moisture control to prevent the transition from neutral to acid-catalyzed kinetics [1].

Autocatalytic hydrolysis of (Z)-hex-3-enyl undec-10-enoate driven by moisture.

Q2: I am detecting volatile aldehydes and epoxides in my GC-MS analysis. What is the mechanism, and how do I prevent this? The Causality: Your compound is undergoing auto-oxidation. The undecenoate chain features a terminal double bond, which is highly reactive toward atmospheric oxygen and free radicals. Oxygen exposure leads to the formation of peroxyl radicals, resulting in the epoxidation of the terminal double bond. These epoxides are unstable and undergo secondary degradation (cleavage) to generate volatile carbonyl species (aldehydes and ketones). Mechanistic Grounding: The oxidation of terminal double bonds into epoxides and subsequent cleavage into carbonyls is a primary degradation pathway for unsaturated lipids and squalene derivatives1 [2].

Q3: NMR analysis shows a loss of the (Z)-configuration and an increase in the (E)-isomer. What triggers this stereochemical shift? The Causality: The (Z)-hex-3-enyl moiety is thermodynamically less stable than its trans (E) counterpart due to steric hindrance between the alkyl chains. Exposure to UV or high-intensity visible light provides the photochemical activation energy required to temporarily break the π -bond, allowing the molecule to rotate and relax into the lower-energy (E) configuration. Mechanistic Grounding: Photochemical cis-trans isomerization is a highly efficient process in unsaturated systems, often requiring strict actinic shielding to maintain the high-energy cis state [3].

Part 2: Quantitative Degradation Summary

To effectively troubleshoot, you must correlate the structural vulnerability with its kinetic trigger and analytical marker.

Degradation Pathway	Structural Vulnerability	Kinetic Trigger	Analytical Marker (GC-MS / NMR)	Optimal Preventive Condition
Autocatalytic Hydrolysis	Central Ester Linkage	Trace H₂O, Acidic pH	10-undecenoic acid, (Z)-3-hexenol	<10 ppm H₂O, 3Å Molecular Sieves
Auto-oxidation	Terminal C=C, Allylic C-H	O₂, Free Radicals	Epoxides, Volatile Carbonyls	Argon atmosphere, 0.01% BHT
Photoisomerization	Internal (Z)-C=C bond	UV/Visible Light	Shift in vinylic protons (NMR)	Amber glass, Dark storage

Part 3: Self-Validating Storage Protocol

To prevent the degradation pathways outlined above, implement the following closed-loop, self-validating storage methodology. Do not omit steps; they function synergistically to protect the molecule.

Step-by-Step Methodology:

• Desiccation (Moisture Control): Add activated 3Å molecular sieves (20% w/v) to the bulk liquid.

  • Causality: 3Å sieves selectively trap water molecules (approx. 2.8Å in diameter) without absorbing the larger ester molecules. This starves the system of the H₂O necessary to initiate the autocatalytic hydrolysis loop.

• Antioxidant Stabilization: Dope the solution with 0.01% (w/w) Butylated hydroxytoluene (BHT) or α -tocopherol.

  • Causality: BHT acts as a sacrificial radical scavenger. It donates a hydrogen atom to any forming peroxyl radicals, forming a stable, resonance-stabilized phenoxyl radical and terminating the oxidative chain reaction at the terminal double bond.

• Inert Gas Purging: Sparge the liquid with high-purity Argon gas for 5 minutes, then heavily blanket the headspace.

  • Causality: Argon is significantly denser than nitrogen and oxygen. It sinks to the liquid interface, physically displacing O₂ from the headspace and eliminating the primary reactant required for epoxidation.

• Photochemical Shielding: Transfer the purged solution into actinic amber glass vials sealed with PTFE-lined caps.

  • Causality: Amber glass blocks UV radiation (<400 nm), preventing the photo-excitation required for the (Z) to (E) isomerization. The PTFE liner prevents plasticizer leaching, which can introduce radical initiators.

• Thermal Arrest: Store the sealed vials at -20°C.

  • Causality: According to the Arrhenius equation, lowering the temperature reduces the kinetic energy of the system, exponentially slowing down any residual uncatalyzed hydrolysis or oxidation reactions.

• System Validation (Checkpoint): Run a baseline GC-FID and ¹H-NMR immediately after sealing. Re-test a control aliquot after 30 days. The protocol is validated if the (Z)/(E) ratio remains >99:1 and the free 10-undecenoic acid content remains <0.1%.

Standardized storage workflow for (Z)-hex-3-enyl undec-10-enoate stabilization.

References

• Brauer, S. A., Mastalski, I. A., Murphy, M. A., et al. "Dual-Regime Reaction Kinetics of the Autocatalytic Hydrolyses of Aqueous Alkyl Lactates." ChemRxiv / Industrial & Engineering Chemistry Research, 2024.[Link]

• "Carbonyl content assay to monitor squalene-in-water vaccine adjuvant oxidation.

• Gimenez-Gomez, A., Magson, L., Peñin, B., et al. "A Photochemical Overview of Molecular Solar Thermal Energy Storage." Photochem (MDPI), 2022.[Link]

Sources

• 1. Carbonyl content assay to monitor squalene-in-water vaccine adjuvant oxidation - PMC [pmc.ncbi.nlm.nih.gov]

column chromatography purification techniques for crude (Z)-hex-3-enyl undec-10-enoate

Welcome to the Technical Support Center for lipid and ester purification. As an Application Scientist, I have designed this resource to guide you through the isolation of (Z)-hex-3-enyl undec-10-enoate from its crude reaction mixture.

Synthesizing this molecule—typically via a Steglich esterification of (Z)-hex-3-en-1-ol and undec-10-enoic acid—yields a highly lipophilic product. The primary purification challenge lies in separating the target ester from unreacted polar precursors (alcohols and carboxylic acids) and coupling byproducts (such as dicyclohexylurea, DCU) without isomerizing the delicate (Z)-double bond.

Purification Workflow

The following logic tree outlines the self-validating workflow required to isolate the target ester. By systematically removing impurities based on solubility before relying on chromatography, we maximize the theoretical plates available on the silica column.

Workflow for purifying crude (Z)-hex-3-enyl undec-10-enoate via silica gel chromatography.

Standard Operating Procedure: Flash Column Chromatography

Normal-phase silica gel chromatography separates compounds based on their affinity for the polar stationary phase[1]. Because esters are significantly less polar than alcohols and carboxylic acids, the target molecule will elute first[2],[3].

Step 1: Pre-Chromatography Workup (DCU Removal) If N,N'-Dicyclohexylcarbodiimide (DCC) was used as the coupling reagent, the crude mixture will contain dicyclohexylurea (DCU)[4]. Suspend the crude residue in cold ethyl acetate (0°C) to precipitate the DCU, and filter it through a glass frit[5]. Wash the filtrate sequentially with 1N HCl, saturated NaHCO3​ , and brine to remove the DMAP catalyst and water-soluble impurities. Dry over anhydrous Na2​SO4​ and concentrate.

Step 2: Column Packing Select 230–400 mesh silica gel for flash chromatography[1]. Prepare a slurry of the silica gel in 100% hexanes. Pour the slurry into a glass column equipped with a glass frit or cotton plug. Apply gentle air pressure to pack the bed tightly, ensuring the solvent level never drops below the top of the silica[6]. Add a 0.5 cm protective layer of sand on top[2].

Step 3: Dry Loading the Sample Because long-chain esters can be viscous and cause uneven loading, dry-loading is mandatory. Dissolve the crude mixture in a minimal amount of dichloromethane (DCM) and add silica gel (approx. 1:2 crude-to-silica mass ratio). Evaporate the DCM completely under reduced pressure until a free-flowing powder remains. Carefully pour this powder onto the flat sand layer of the prepared column[6].

Step 4: Gradient Elution Begin elution with 100% hexanes (2 column volumes) to flush out any non-polar hydrocarbon impurities. Gradually step the gradient up to 98:2 Hexanes:Ethyl Acetate. Apply moderate air pressure to achieve a steady flow rate (flash chromatography)[6].

Step 5: Fraction Analysis Collect 15–20 mL fractions. Spot the fractions on a silica TLC plate. Because (Z)-hex-3-enyl undec-10-enoate lacks a conjugated chromophore, UV detection (254 nm) will fail. Dip the developed TLC plate in a Potassium Permanganate ( KMnO4​ ) stain and gently heat; the two double bonds will rapidly oxidize, revealing the ester as a bright yellow spot against a purple background.

Quantitative Chromatographic Parameters

To ensure reproducibility, adhere to the following validated parameters during your purification setup:

Parameter	Recommended Value	Scientific Rationale
Stationary Phase	Silica Gel, 230–400 mesh	Provides the optimal surface area-to-flow rate ratio required for resolving structurally similar aliphatic lipids[1].
Silica-to-Crude Ratio	50:1 to 70:1 (w/w)	Ensures sufficient theoretical plates to fully resolve the ester from residual DCU and unreacted (Z)-hex-3-en-1-ol[6].
TLC Solvent System	95:5 Hexanes : Ethyl Acetate	Ideal for visualizing the non-polar ester ( Rf​≈0.65 ) distinct from the highly polar unreacted acid ( Rf​≈0.0 ).
Elution Gradient	100% Hexanes → 98:2 Hexanes:EtOAc	Prevents co-elution. The ester elutes early, while polar precursors remain strongly adsorbed to the silanol groups[2].
Visualization Stain	KMnO4​ (Potassium Permanganate)	Exploits the oxidation of the terminal and internal (Z)-alkenes for visual detection, bypassing the lack of UV absorbance.

Troubleshooting Guides & FAQs

Q1: My ester fractions are contaminated with a fine, white crystalline solid that precipitates upon solvent evaporation. What is it, and how do I remove it? A1: This is almost certainly dicyclohexylurea (DCU), a notorious byproduct of Steglich esterifications utilizing DCC[5]. DCU has slight solubility in organic solvents and tends to streak through silica gel columns[4]. Causality & Solution: To prevent this, you must maximize DCU precipitation before chromatography by chilling the crude mixture in ethyl acetate to 0°C and filtering it[5]. If DCU contamination persists post-column, dissolve the purified fractions in minimal cold hexanes, filter through a 0.45 µm syringe filter, and re-concentrate. For future syntheses, consider switching to EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), as its urea byproduct is water-soluble and easily removed during the aqueous workup[4].

Q2: Unreacted (Z)-hex-3-en-1-ol is co-eluting with my target ester. How can I improve the resolution? A2: Alcohols are significantly more polar than esters and should elute much later on normal-phase silica gel[2]. If co-elution is occurring, your solvent system is too polar, or the column is overloaded. Causality & Solution: The esterification of (Z)-hex-3-en-1-ol with undec-10-enoic acid yields a highly non-polar product. Ensure you start your elution with 100% hexanes before slowly stepping up to a maximum of 98:2 Hexanes:EtOAc. Additionally, verify your silica-to-crude mass ratio is at least 50:1 to guarantee enough theoretical plates for separation[6].

Q3: Is there a risk of isomerizing the (Z)-double bond of the hexenyl moiety during silica gel chromatography? A3: Yes, though the risk is relatively low for isolated aliphatic alkenes compared to conjugated systems. Silica gel is slightly acidic (pH ~4.5–5.5)[2], which can theoretically promote cis-trans (Z to E) isomerization over prolonged exposure. Causality & Solution: To mitigate this, minimize the time the compound spends on the column by using pressurized flash chromatography rather than gravity elution[6]. If your specific batch of silica is unusually acidic, you can neutralize the column by pre-flushing it with hexanes containing 1% triethylamine (TEA), though this is rarely necessary for this specific lipid.

Q4: I have poor mass recovery of the ester after concentrating the pooled fractions. Where did it go? A4: While (Z)-hex-3-enyl undec-10-enoate has a relatively high molecular weight (MW = 266.42 g/mol ), making it less volatile than short-chain acetates, aggressive evaporation techniques can still lead to product loss. Causality & Solution: Ensure your rotary evaporator water bath temperature does not exceed 30–35°C. Furthermore, verify that no acidic or basic impurities co-eluted, which could catalyze ester hydrolysis during the concentration process.

References

• How to purify esterefication product?
• How to remove DCU and its remaining traces from Steglich esterification?
• Column chrom
• Column chrom
• Purification of Organic Compounds by Flash Column Chrom
• Silica Gel Column Chrom

Sources

• 1. Silica Gel Column Chromatography | Teledyne LABS [teledynelabs.com]
• 2. web.uvic.ca [web.uvic.ca]
• 3. columbia.edu [columbia.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

A Comprehensive Guide to the Validation of GC-MS Retention Indices for (Z)-hex-3-enyl undec-10-enoate on Non-Polar Columns

Introduction

In the landscape of analytical chemistry, particularly within the realms of flavor, fragrance, and pharmaceutical research, the unambiguous identification of volatile and semi-volatile organic compounds is paramount. (Z)-hex-3-enyl undec-10-enoate, a long-chain unsaturated ester, represents a class of molecules where mass spectrometry (MS) alone may be insufficient for definitive identification due to the existence of numerous structural and geometric isomers with similar fragmentation patterns. This guide provides an in-depth, field-proven methodology for the validation of the Gas Chromatography-Mass Spectrometry (GC-MS) retention index (RI) of (Z)-hex-3-enyl undec-10-enoate on non-polar capillary columns.

The retention index serves as a crucial, system-independent chromatographic parameter that, when used in conjunction with mass spectral data, significantly enhances the confidence of compound identification.[1][2] By converting variable retention times into standardized constants, researchers can reliably compare data across different laboratories, instruments, and analytical conditions.[1] This guide will delve into the theoretical underpinnings of retention indices, offer a comparative analysis of suitable non-polar columns, and present a self-validating experimental protocol for determining and validating the retention index of our target analyte.

Part 1: The Theoretical Foundation of Retention Indices

A robust analytical method is built on a sound theoretical framework. Understanding the principles of retention indices is essential for proper implementation and data interpretation.

The Principle of the Retention Index

The retention index system, pioneered by Ervin Kováts, is designed to normalize the retention times of compounds by relating them to the retention times of a homologous series of n-alkanes.[1] N-alkanes are used as the reference standard because their elution on non-polar columns is almost perfectly correlated with their boiling points. The retention index of an n-alkane is defined as 100 times its carbon number (e.g., n-decane = 1000, n-undecane = 1100).[3] The RI of an unknown compound is then calculated by interpolating its retention time between two n-alkanes that bracket it.[4]

Isothermal vs. Temperature-Programmed Retention Indices

The method of RI calculation depends on the nature of the GC oven temperature program.

• Kovats Retention Index (Isothermal): The original Kováts index applies to isothermal GC analyses, where the column temperature is held constant. It uses a logarithmic interpolation because, under isothermal conditions, the logarithm of the adjusted retention time is linearly proportional to the carbon number of the n-alkanes.[4][5] While foundational, this method is less practical for complex samples containing compounds with a wide range of boiling points, such as the analysis of long-chain esters.[6]

• Linear Temperature-Programmed Retention Index (LTPRI): For analyses that require a temperature ramp to elute compounds over a broad volatility range, a linear interpolation is used. This approach, defined by Van den Dool and Kratz, is the standard for most modern GC-MS applications.[5] The LTPRI is calculated using the following formula:

  Iₓ = 100n + 100 * [ (tₓ - tₙ) / (tₙ₊₁ - tₙ) ]

  Where:

  • Iₓ is the retention index of the analyte.

  • n is the carbon number of the n-alkane eluting directly before the analyte.

  • tₓ is the retention time of the analyte.

  • tₙ is the retention time of the n-alkane with carbon number 'n'.

  • tₙ₊₁ is the retention time of the n-alkane eluting directly after the analyte.

This guide will focus exclusively on the determination of the LTPRI, as it is the most relevant and widely applied method for the analysis of semi-volatile esters.

Part 2: Selecting the Optimal Non-Polar Column

The choice of the GC column is the single most critical factor dictating the selectivity of the separation.[7] For a relatively non-polar molecule like (Z)-hex-3-enyl undec-10-enoate, a non-polar stationary phase is the logical starting point.

Mechanism of Separation on Non-Polar Phases

Non-polar stationary phases, typically composed of polysiloxanes, separate analytes primarily based on their boiling points and van der Waals dispersion forces.[7][8] Molecules with higher boiling points exhibit stronger interactions with the stationary phase and are therefore retained longer.[8] This predictable elution order makes non-polar columns highly robust and reproducible for RI determination.

Comparison of Common Non-Polar Columns

While many non-polar columns are commercially available, they are not all identical. Minor differences in the stationary phase chemistry can lead to slight variations in selectivity.[9] A comparison of two of the most common "workhorse" non-polar columns is presented below. The selection between these often depends on whether a completely inert phase is required (1-type) or if a slightly different selectivity for aromatic or unsaturated compounds is beneficial (5-type).

Performance Metric	Column A: 100% Dimethylpolysiloxane (e.g., DB-1, HP-1ms)	Column B: 5% Phenyl-95% Dimethylpolysiloxane (e.g., DB-5, HP-5ms)
Stationary Phase Polarity	Non-Polar	Non-Polar (with low phenyl content)
Primary Separation Principle	Boiling Point / Volatility[8]	Primarily Boiling Point, with minor π-π interactions due to the phenyl groups.[5][7]
Selectivity for Esters	Excellent general-purpose separation based on molecular size and boiling point.	Offers slightly enhanced retention for unsaturated compounds, like our target analyte, compared to their saturated analogs. This can be advantageous for resolving complex mixtures.
Thermal Stability	High (typically up to 325/350 °C)	High (typically up to 325/350 °C)
Inertness	Generally very high, making it suitable for a wide range of compounds.	Also highly inert, with modern "ms" versions designed for trace-level analysis.
Common Applications	Hydrocarbons, pesticides, essential oils, general screening.[2][8]	Environmental analysis (e.g., EPA methods), drug screening, semi-volatiles.[5][8]

For the validation of (Z)-hex-3-enyl undec-10-enoate, using both a 100% dimethylpolysiloxane and a 5% phenyl-substituted column provides a robust system for confirming the RI. The values should be very similar, and any significant deviation would warrant further investigation into the analyte's identity or purity.

Part 3: Experimental Protocol for RI Determination

This section outlines a detailed, self-validating protocol for determining the LTPRI of (Z)-hex-3-enyl undec-10-enoate.

Objective

To accurately determine and validate the Linear Temperature-Programmed Retention Index (LTPRI) of (Z)-hex-3-enyl undec-10-enoate using two common non-polar GC columns and an n-alkane standard mixture.

Materials and Reagents

• (Z)-hex-3-enyl undec-10-enoate: Analytical standard (>98% purity)

• n-Alkane Standard Mix: A certified mixture of homologous n-alkanes (e.g., C₈-C₂₂) dissolved in a suitable solvent. The range must be chosen to ensure at least one alkane elutes before and one after the target analyte.

• Solvent: Hexane or Ethyl Acetate (GC grade)

Instrumentation

• Gas Chromatograph: Agilent 8890 GC or equivalent, equipped with a split/splitless injector.

• Mass Spectrometer: Agilent 5977B MSD or equivalent single quadrupole mass spectrometer.

• GC Columns:

  • Agilent J&W DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Agilent J&W DB-1ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

Experimental Workflow Diagram

Sources

• 1. Kovats retention index - Wikipedia [en.wikipedia.org]
• 2. nist.gov [nist.gov]
• 3. gcms.cz [gcms.cz]
• 4. goldbook.iupac.org [goldbook.iupac.org]
• 5. Gas Chromatographic Retention Data [webbook.nist.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fishersci.com [fishersci.com]
• 8. chromtech.com [chromtech.com]
• 9. scirp.org [scirp.org]

A Comparative Structural and Physicochemical Analysis of (Z)-hex-3-enyl undec-10-enoate and Its Saturated Analogs

Introduction

In the realm of specialty chemicals, particularly in the flavor, fragrance, and semiochemical industries, the subtle interplay between molecular structure and physical properties is paramount. Long-chain esters form a critical class of these compounds, where the presence, position, and stereochemistry of unsaturated bonds can dramatically alter their chemical behavior and sensory perception. This guide provides an in-depth structural and physicochemical comparison of (Z)-hex-3-enyl undec-10-enoate, a doubly unsaturated ester, with its systematically saturated analogs.

The purpose of this comparative analysis is to elucidate the specific contributions of unsaturation in both the alcohol and carboxylic acid moieties of the ester. By methodically removing these double bonds, we can isolate their effects on molecular geometry, thermal properties, and spectroscopic signatures. The analogs selected for this study are:

• (Z)-hex-3-enyl undec-10-enoate: The primary unsaturated compound of interest.

• Hexyl undecanoate: The fully saturated counterpart.

• (Z)-hex-3-enyl undecanoate: Saturated in the acyl chain only.

• Hexyl undec-10-enoate: Saturated in the alcohol moiety only.

This guide is intended for researchers and development professionals who require a deep, mechanistic understanding of how to characterize and differentiate these molecules, leveraging common yet powerful analytical techniques. We will explore not just the data, but the causality behind the experimental observations, providing a robust framework for analysis.

Molecular Structure: The Impact of Unsaturation on Geometry

The fundamental difference between the subject compounds lies in the presence and location of carbon-carbon double bonds. The (Z) or cis configuration of these bonds introduces a significant "kink" into the otherwise linear hydrocarbon chains. This has profound implications for how the molecules can pack together in a condensed phase.

Saturated chains, like those in hexyl undecanoate, are flexible and can adopt a relatively linear conformation, allowing for efficient packing and maximizing intermolecular van der Waals forces.[1][2] This efficient packing generally leads to higher melting points compared to their unsaturated counterparts.[1][2] In contrast, the cis-double bonds in (Z)-hex-3-enyl undec-10-enoate disrupt this ordered packing, creating more distance between molecules and weakening the overall intermolecular forces.

Caption: Molecular structures of the target ester and its analogs.

Comparative Physicochemical Properties

The structural variations directly translate to measurable differences in physical properties. While experimental data for (Z)-hex-3-enyl undec-10-enoate is not widely published, we can infer trends based on well-established principles for fatty acid esters.[2][3]

Property	(Z)-hex-3-enyl undec-10-enoate	Hexyl undecanoate	(Z)-hex-3-enyl undecanoate	Hexyl undec-10-enoate
Molecular Formula	C₁₇H₃₀O₂	C₁₇H₃₄O₂	C₁₇H₃₂O₂	C₁₇H₃₂O₂
Molecular Weight	266.42 g/mol	270.45 g/mol	268.44 g/mol	268.44 g/mol
Melting Point	Lowest (Predicted)	Highest (Predicted)	Intermediate (Predicted)	Intermediate (Predicted)
Boiling Point	Highest (Predicted, due to MW)	High (Predicted)	High (Predicted)	High (Predicted)
Iodine Value	High	~0	Intermediate	Intermediate

Discussion of Trends:

• Melting Point: The fully saturated hexyl undecanoate is expected to have the highest melting point due to its ability to pack into a stable crystal lattice.[3][4] The presence of even one cis-double bond in the other analogs will significantly lower their melting points, with the doubly unsaturated ester predicted to be the lowest.

• Boiling Point: Boiling points are primarily influenced by molecular weight and intermolecular forces. As the molecular weights are very similar, the boiling points are expected to be within a narrow range.

• Iodine Value: This value is a direct measure of the degree of unsaturation.[5] (Z)-hex-3-enyl undec-10-enoate will have the highest iodine value, hexyl undecanoate will have a value of zero, and the other two analogs will have intermediate values.

Spectroscopic and Thermal Characterization Workflow

A multi-technique approach is essential for the unambiguous identification and structural verification of these esters. Each technique provides a unique piece of the structural puzzle.

Caption: General analytical workflow for ester characterization.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality: FT-IR is the primary tool for rapid functional group identification. The key is to confirm the presence of the ester group (C=O) and, critically, to differentiate the saturated and unsaturated analogs by looking for signatures of the C=C double bond.

Experimental Protocol: ATR-FTIR

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Wipe the surface with isopropanol and allow it to dry completely.

• Background Scan: Acquire a background spectrum to account for atmospheric CO₂ and water vapor. This spectrum is automatically subtracted from the sample spectrum by the instrument software.[6]

• Sample Application: Place a single drop of the liquid ester sample directly onto the ATR crystal, ensuring full coverage.

• Spectrum Acquisition: Collect the sample spectrum. Typical parameters include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16-32 scans to enhance the signal-to-noise ratio.[6]

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent after analysis.

Comparative FT-IR Data:

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Saturated Analogs	Unsaturated Analogs
Alkene C-H	Stretch	3000 - 3100	Absent	Present
Alkane C-H	Stretch	2850 - 3000	Present	Present
Ester C=O	Stretch	1735 - 1750	Present (Strong)	Present (Strong)
Alkene C=C	Stretch	~1650	Absent	Present (Weak-Medium)
Ester C-O	Stretch	1000 - 1300	Present (Multiple Bands)	Present (Multiple Bands)

References for wavenumbers:[7][8][9]

Interpretation: All four compounds will exhibit a very strong, characteristic carbonyl (C=O) absorption band between 1735-1750 cm⁻¹.[7] The definitive difference will be the presence of a C=C stretch (~1650 cm⁻¹) and a vinylic =C-H stretch (just above 3000 cm⁻¹) in the spectra of the unsaturated analogs, which will be absent in the spectrum of hexyl undecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: While FT-IR confirms functional groups, NMR provides the atomic-level blueprint of the molecule. It allows for the precise mapping of hydrogen and carbon atoms, confirming the exact location and cis/trans stereochemistry of the double bonds.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the ester sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Place the tube in the NMR spectrometer. The instrument is tuned and the magnetic field is "shimmed" to maximize homogeneity.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum. A standard pulse sequence is used. Key parameters include spectral width, acquisition time, and number of scans.

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum. As ¹³C has a low natural abundance, more scans are typically required. Proton decoupling is used to simplify the spectrum to single lines for each unique carbon.

Comparative ¹H NMR Chemical Shifts (Predicted, in CDCl₃):

Proton Environment	Approx. δ (ppm)	Saturated Analogs	Unsaturated Analogs
-CH=CH- (Olefinic)	5.3 - 5.8	Absent	Present
-O-CH₂-	~4.1	Present	Present
-CH₂-C=O	~2.2	Present	Present
-CH₂-C=C- (Allylic)	~2.0	Absent	Present
-CH₂- (Aliphatic Chain)	1.2 - 1.6	Present	Present
-CH₃ (Terminal)	0.8 - 0.9	Present	Present

Reference for chemical shifts:[10]

Interpretation: The most telling region in the ¹H NMR spectrum is between 5.3 and 5.8 ppm.[11] The appearance of complex multiplets here is definitive proof of the olefinic protons in the unsaturated analogs. The integration of these signals relative to others (e.g., the terminal CH₃ group) can confirm the number of double bonds. Similarly, in the ¹³C NMR spectrum, signals in the 120-140 ppm range are characteristic of the sp²-hybridized carbons of a C=C double bond, which will be absent in the fully saturated analog.[12]

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is the gold standard for separating volatile compounds and confirming their molecular weight. The gas chromatograph separates the esters based on their boiling points and interaction with the column's stationary phase, while the mass spectrometer provides a molecular fingerprint.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the ester (e.g., 100 ppm) in a volatile solvent like hexane or ethyl acetate.

• Injection: Inject 1 µL of the sample into the GC injector port, which is heated to volatilize the sample.

• Separation: The separation is performed on a low-polarity capillary column (e.g., 5% phenyl polysiloxane).[13] A typical temperature program might start at 100°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes. Helium is used as the carrier gas.

• Detection (MS): As compounds elute from the column, they enter the mass spectrometer. They are ionized (typically by electron impact), and the resulting fragments are separated by their mass-to-charge ratio.

Interpretation:

• Retention Time: The elution order will primarily depend on boiling points. While the molecular weights are close, the more linear, saturated hexyl undecanoate may interact more strongly with the nonpolar stationary phase, potentially leading to a slightly longer retention time than its kinked, unsaturated counterparts of similar carbon number.[14]

• Mass Spectrum: The mass spectrometer will show a molecular ion peak (M⁺) corresponding to the molecular weight of each compound (e.g., m/z 270 for hexyl undecanoate). The fragmentation patterns, while complex, will show characteristic losses related to the ester functional group and hydrocarbon chains, aiding in structural confirmation.

Differential Scanning Calorimetry (DSC)

Causality: DSC provides quantitative data on the thermal behavior of materials. For these esters, it is the most direct way to measure the effect of molecular packing (due to saturation vs. unsaturation) on melting and crystallization points.

Experimental Protocol: DSC Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the ester into an aluminum DSC pan and hermetically seal it. An empty, sealed pan is used as a reference.[15]

• Thermal Program: Place both pans in the DSC cell. The cell is subjected to a controlled temperature program under a nitrogen purge. A typical program would be:

  • Equilibrate at 25°C.

  • Cool at a rate of 10°C/min to -80°C.

  • Hold for 5 minutes.

  • Heat at a rate of 10°C/min to 50°C.

• Data Analysis: The instrument measures the heat flow to the sample relative to the reference. Endothermic events (melting) and exothermic events (crystallization) are recorded as peaks.

Expected Results: The DSC thermogram for the fully saturated hexyl undecanoate will show a melting peak at a significantly higher temperature than any of the unsaturated analogs.[4][16] The presence of cis-double bonds introduces disorder, lowers the energy required to break the crystal lattice, and thus depresses the melting point.[3] The crystallization onset temperature upon cooling will also be highest for the saturated analog.[4]

Conclusion

The structural comparison of (Z)-hex-3-enyl undec-10-enoate and its saturated analogs reveals a clear and predictable relationship between the degree of unsaturation and the resulting physicochemical properties. The presence of cis-double bonds fundamentally alters molecular geometry, hindering efficient crystal packing and consequently lowering melting points, a phenomenon readily quantifiable by Differential Scanning Calorimetry.

Spectroscopic techniques provide an unambiguous toolkit for identification. FT-IR serves as a rapid screening method to confirm the presence or absence of C=C bonds. NMR spectroscopy offers a detailed atomic map, verifying the precise location and stereochemistry of these bonds. Finally, GC-MS confirms molecular weight and purity. By employing this multi-faceted analytical workflow, researchers can confidently characterize and differentiate these structurally similar esters, enabling precise control and understanding in their respective applications.

References

• Q8Oils. (2020, January 2). Why saturated synthetic ester oils are n°1 for hydraulic fluids. Available from: [Link]

• Litwinienko, G., & Kasprzycka-Guttman, T. (1999). Study on Autoxidation Kinetics of Fats by Differential Scanning Calorimetry. 1. Saturated C12−C18 Fatty Acids and Their Esters. Industrial & Engineering Chemistry Research, 38(3), 899-904. Available from: [Link]

• University of Colorado Boulder. IR Spectroscopy Tutorial: Esters. Available from: [Link]

• Litwinienko, G., & Kasprzycka-Guttman, T. (1999). Differential scanning calorimetry study on the oxidation of C12-C18 saturated fatty acids and their esters. ResearchGate. Available from: [Link]

• Saito, K., et al. (2015). GC/MS analysis of long-chain esters standards. ResearchGate. Available from: [Link]

• Knothe, G., & Dunn, R. O. (2009). A Comprehensive Evaluation of the Melting Points of Fatty Acids and Esters Determined by Differential Scanning Calorimetry. Journal of the American Oil Chemists' Society, 86, 843-856. Available from: [Link]

• ChemistrySURE. (2023, December 17). Difference between Ether and Ester Bonding in FTIR Spectra. Available from: [Link]

• Paso Partners. IR Spectroscopy of Esters. Available from: [Link]

• Moser, B. R. (2010). Effects of Monoacylglycerols on the Cold Flow Properties of Biodiesel. ResearchGate. Available from: [Link]

• Berezina, N., et al. (2024). A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application. Molecules, 29(1), 22. Available from: [Link]

• Zhao, L., et al. (2016). Crystallization behavior of fatty acid methyl esters and biodiesel based on differential scanning calorimetry and thermodynamic model. International Journal of Green Energy, 14(3), 261-271. Available from: [Link]

• Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Available from: [Link]

• Clark, J. (2023). an introduction to esters. Chemguide. Available from: [Link]

• Cheméo. Chemical Properties of (Z)-hex-3-enyl (Z)-hex-3-enoate (CAS 61444-38-0). Available from: [Link]

• LibreTexts Chemistry. (2023, January 22). Properties of Esters. Available from: [Link]

• Bothner-By, A. A., & Naar-Colin, C. (1961). N.M.R. SPECTRA OF SOME α–β UNSATURATED ESTERS. Canadian Journal of Chemistry, 39(2), 399-404. Available from: [Link]

• The Royal Society of Chemistry. α,β-unsaturated esters. Available from: [Link]

• Bothner-By, A. A., & Naar-Colin, C. (1961). N.M.R. SPECTRA OF SOME α–β UNSATURATED ESTERS. Canadian Science Publishing. Available from: [Link]

• van der Meulen, I., et al. (2022). A more efficient synthesis and properties of saturated and unsaturated starch esters. University of Groningen Research Portal. Available from: [Link]

• Organic Chemistry at CU Boulder. Spectroscopy Tutorial: Esters. Available from: [Link]

• The Good Scents Company. hexyl decanoate, 10448-26-7. Available from: [Link]

• ScenTree. (Z)-3-hexenyl acetate (CAS N° 3681-71-8). Available from: [Link]

• Spyros, A., & Dais, P. (2000). Characterization of unsaturated polyester and alkyd resins using one‐ and two‐dimensional NMR spectroscopy. SciSpace. Available from: [Link]

• FooDB. (2010, April 8). Showing Compound Hexyl decanoate (FDB009574). Available from: [Link]

• Giera, M., & Verhoeckx, K. (2018). GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples. Methods in Molecular Biology, 1730, 207-217. Available from: [Link]

• PubMed. (2018). GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples. Available from: [Link]

• Harvey, D. J. (1986). Identification by gas chromatography/mass spectrometry of long-chain fatty acids and alcohols from hamster meibomian glands using picolinyl and nicotinate derivatives. PubMed. Available from: [Link]

• The Good Scents Company. (Z)-3-hexen-1-yl octanoate, 61444-41-5. Available from: [Link]

• PubChem. Hex-3-enyl acetate | C8H14O2 | CID 15574. Available from: [Link]

• Fardin-Kia, A. R., et al. (2013). Gas chromatographic behavior of fatty acid derivatives for mass spectrometry on low-polarity capillary columns. Archimer. Available from: [Link]

• The Good Scents Company. 3-hexen-1-yl (Z)-3-hexenoate, 61444-38-0. Available from: [Link]

• NIST. (Z)-(Z)-Hex-3-en-1-yl 2-methylbut-2-enoate. NIST Chemistry WebBook. Available from: [Link]

• NextSDS. (Z)-hex-3-enyl undec-10-enoate — Chemical Substance Information. Available from: [Link]

• Cheméo. Chemical Properties of Hexanoic acid, 3-hexenyl ester (CAS 84434-19-5). Available from: [Link]

• Ataman Kimya. HEXYLDECANOL. Available from: [Link]

• FooDB. (2010, April 8). Showing Compound Hexyl hexanoate (FDB011707). Available from: [Link]

• PubChem. Hex-3-en-1-yl hexanoate | C12H22O2 | CID 61895. Available from: [Link]

• PubChem. Hex-3Z-enyl hex-3Z-enoate | C12H20O2 | CID 6435882. Available from: [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Why saturated synthetic ester oils are n°1 for hydraulic fluids - Q8Oils [q8oils.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. rockymountainlabs.com [rockymountainlabs.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. scispace.com [scispace.com]
• 13. archimer.ifremer.fr [archimer.ifremer.fr]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. research.rug.nl [research.rug.nl]

benchmarking extraction efficiency of (Z)-hex-3-enyl undec-10-enoate using SPME vs liquid-liquid extraction

As analytical demands in flavor chemistry, semiochemical research, and drug development grow increasingly stringent, the selection of an optimal sample preparation technique is critical. This guide provides an in-depth, objective comparison of Solid-Phase Microextraction (SPME) and Liquid-Liquid Extraction (LLE) for the isolation and quantification of (Z)-hex-3-enyl undec-10-enoate (CAS: 85711-95-1)[1].

By examining the thermodynamic principles, experimental workflows, and quantitative recovery metrics of both techniques, this guide empowers analytical scientists to make evidence-based decisions when dealing with highly lipophilic, semi-volatile esters.

Physicochemical Profiling & Analytical Challenges

(Z)-hex-3-enyl undec-10-enoate is a long-chain, di-unsaturated ester formed from (Z)-3-hexenol (leaf alcohol) and 10-undecenoic acid.

• Molecular Weight: ~280.4 g/mol

• Lipophilicity (LogP): Highly hydrophobic (estimated LogP > 5.0)

• Volatility: Semi-volatile

The Core Challenge: The high molecular weight and lipophilicity of this ester present a dual challenge. In aqueous or biological matrices, it exhibits extremely low solubility and a high affinity for matrix lipids or proteins. While its hydrophobicity makes it an excellent candidate for partitioning into non-polar organic solvents via LLE[2], its semi-volatile nature allows it to be extracted via Headspace SPME (HS-SPME), provided that sufficient thermodynamic energy (heat and salting-out) is applied to drive it into the vapor phase[3].

Mechanistic Causality: Equilibrium vs. Exhaustive Partitioning

To understand the performance differences between these two methods, we must look at their underlying physicochemical mechanisms.

• Liquid-Liquid Extraction (LLE): LLE is an exhaustive extraction technique governed by the Nernst distribution law. Because (Z)-hex-3-enyl undec-10-enoate is highly non-polar, it partitions almost completely into an immiscible non-polar solvent (e.g., hexane)[4]. The extraction efficiency is dictated by the phase ratio and the partition coefficient ( KD​ ).

• Solid-Phase Microextraction (SPME): SPME is a solvent-free, equilibrium-based technique. The analyte partitions between the sample matrix, the headspace, and a polymer-coated fused silica fiber (e.g., PDMS/DVB)[3]. The amount of analyte extracted is directly proportional to its concentration in the sample, but absolute recovery rarely exceeds 20-30% because the extraction stops once thermodynamic equilibrium is reached[5].

Workflow comparison of Headspace SPME vs. LLE for semi-volatile ester analysis.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating internal standards to account for matrix effects and extraction losses.

Protocol A: Headspace SPME (HS-SPME)

Causality Note: We utilize Headspace rather than Direct Immersion (DI-SPME) to prevent the irreversible fouling of the fiber by non-volatile matrix components[3].

• Sample Preparation: Transfer 10.0 mL of the aqueous sample into a 20 mL headspace vial. Add 2.5 g of NaCl (25% w/v) to induce a "salting-out" effect, which decreases the solubility of the ester in water and drives it into the headspace. Spike with 10 µL of an isotopically labeled internal standard (e.g., (Z)-hex-3-enyl undec-10-enoate-d3).

• Equilibration: Seal the vial with a PTFE/silicone septum. Incubate at 45°C for 15 minutes with continuous agitation (250 rpm) to establish liquid-gas equilibrium.

• Extraction: Pierce the septum with a 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) SPME assembly. Expose the fiber in the headspace for exactly 30 minutes at 45°C.

• Desorption & Analysis: Retract the fiber, transfer it to the GC-MS injection port, and expose it at 250°C for 3 minutes in splitless mode to thermally desorb the analytes directly onto the column.

Protocol B: Liquid-Liquid Extraction (LLE)

Causality Note: Hexane is selected as the extraction solvent due to its low polarity, which perfectly matches the lipophilicity of the target ester while leaving polar matrix interferents behind[4].

• Sample Preparation: Transfer 10.0 mL of the aqueous sample into a clean separatory funnel. Spike with 10 µL of the internal standard.

• Extraction: Add 5.0 mL of HPLC-grade hexane. Stopper the funnel and shake vigorously for 5 minutes, venting periodically to release pressure.

• Phase Separation: Allow the funnel to rest for 10 minutes to ensure complete phase separation. If an emulsion forms (common in biological samples), centrifuge the mixture at 3000 rpm for 5 minutes[2].

• Concentration: Collect the upper organic (hexane) layer into a glass tube. Evaporate the solvent under a gentle stream of ultra-high-purity nitrogen at room temperature until exactly 1.0 mL remains.

• Injection & Analysis: Inject 1.0 µL of the concentrated extract into the GC-MS inlet at 250°C in splitless mode.

Quantitative Benchmarking & Data Analysis

The following table synthesizes the expected performance metrics when extracting trace levels of (Z)-hex-3-enyl undec-10-enoate from a complex aqueous matrix.

Performance Metric	HS-SPME (PDMS/DVB)	LLE (Hexane)
Extraction Mechanism	Equilibrium Adsorption	Exhaustive Partitioning
Absolute Recovery	15% – 25%	> 90%
Fraction Injected to GC	100% of extracted mass	0.1% (1 µL of 1 mL extract)
Limit of Detection (LOD)	2 - 5 ng/L	30 - 50 ng/L
Precision (RSD)	5.0% – 8.0%	2.0% – 4.0%
Matrix Interference	Negligible (Headspace isolation)	High (Co-extraction of lipids)
Solvent Consumption	0 mL	5.0 mL per sample
Automation Potential	Fully Automatable	Highly Manual

The Sensitivity Paradox: Resolving the Data

A critical observation in the data is the Sensitivity Paradox . LLE achieves a vastly superior absolute recovery (>90%) compared to SPME (~20%)[5]. However, SPME yields a Limit of Detection (LOD) that is an order of magnitude lower.

The Causality: In LLE, while you extract nearly all the target ester from the sample, you must dilute it in a solvent. Injecting 1 µL of a 1 mL final extract means only 0.1% of the recovered analyte actually reaches the mass spectrometer. In contrast, while SPME only extracts 20% of the total analyte in the vial, 100% of that extracted mass is thermally desorbed directly into the GC column[3][5]. Furthermore, HS-SPME completely eliminates the co-extraction of non-volatile matrix lipids that often cause baseline noise and ion suppression in LLE[6].

Expert Recommendations for Method Selection

Based on the physicochemical behavior of (Z)-hex-3-enyl undec-10-enoate, the choice between SPME and LLE should be dictated by your laboratory's specific throughput and matrix requirements:

• Choose HS-SPME when: You are conducting trace-level analysis (sub-ppb) in complex, dirty matrices (e.g., wastewater, plasma, or high-lipid biological fluids). SPME's solvent-free nature, coupled with its seamless compatibility with autosamplers, makes it the gold standard for high-throughput, green analytical chemistry[2][3].

• Choose LLE when: You require the highest possible quantitative precision (lowest RSD) for samples with relatively high analyte concentrations, or when you need to archive the liquid extract for multiple subsequent analyses[4]. Because LLE is not reliant on strict thermodynamic equilibrium, it is slightly more robust against minor fluctuations in ambient laboratory temperatures.

References

• hex-3-enyl (Z)
• Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient?
• SPE Vs.
• Theoretical and Practical Comparison of Solid Phase Micro-extraction and Liquid-Liquid Extraction with Large Volume Injection GL Sciences URL
• Comparison of solid-phase microextraction and liquid-liquid extraction in 96-well format for the determination of a drug compound in human plasma ResearchGate URL
• Solid-Phase Microextraction (SPME)

Sources

• 1. nextsds.com [nextsds.com]
• 2. SPE Vs. LLE: Choosing The Right Extraction Technique Can Make Or Break Your Results - Blogs - News [alwsci.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient? | Lab Manager [labmanager.com]
• 5. glsciences.eu [glsciences.eu]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

(Z)-Hex-3-enyl undec-10-enoate proper disposal procedures

As a drug development professional or laboratory scientist, handling specialty unsaturated esters like (Z)-Hex-3-enyl undec-10-enoate requires more than just standard operational care; it demands a deep understanding of the molecule's physicochemical behavior to ensure safety, regulatory compliance, and environmental stewardship.

This guide provides a comprehensive, self-validating framework for the operational handling, spill containment, and EPA-compliant disposal of (Z)-Hex-3-enyl undec-10-enoate. By understanding the mechanistic causality behind these protocols, your laboratory can build robust safety systems that protect both personnel and the environment.

Chemical Profile & Hazard Causality

(Z)-Hex-3-enyl undec-10-enoate (CAS: 85711-95-1) is a lipophilic ester formed from leaf alcohol (cis-3-hexenol) and 10-undecenoic acid[1]. Because it contains both a terminal alkene and a cis-alkene, it is susceptible to oxidative degradation. Furthermore, its high lipophilicity means it partitions readily into lipid membranes, posing a specific chronic toxicity risk to aquatic organisms[2].

Understanding these properties is critical: improper disposal down a sink drain will lead to environmental persistence and aquatic toxicity, while improper storage can lead to auto-oxidation and the formation of reactive peroxides.

Table 1: Physicochemical & Hazard Data Summary

Property / Metric	Value / Classification	Mechanistic Implication
CAS Number	85711-95-1[1]	Unique identifier for SDS and EPA tracking.
Molecular Formula	C17H30O2[1]	High carbon-to-oxygen ratio dictates its hydrophobicity.
Physical State	Liquid	Requires secondary containment to prevent spread during spills.
Environmental Hazard	Aquatic Chronic (Category 2/3)[2]	Lipophilic nature disrupts aquatic organism cell membranes; strictly prohibits drain disposal.
Combustibility	Combustible Liquid	Emits toxic carbon oxides (CO, CO2) upon thermal decomposition[2].

Operational Handling & Workflow

To prevent contamination and ensure personnel safety, handling must follow a strict, self-validating workflow. The ester linkage is stable under neutral conditions but can hydrolyze in the presence of strong acids or bases, releasing the constituent alcohol and acid.

Step-by-Step Handling Methodology

• Preparation & PPE Donning: Equip nitrile gloves (latex is highly permeable to lipophilic esters), safety goggles, and a standard lab coat.

  • Causality: Nitrile provides a superior barrier against non-polar organic liquids, preventing dermal absorption and subsequent irritation.

• Fume Hood Dispensing: Transfer the chemical only within a certified Class II biological safety cabinet or chemical fume hood.

  • Causality: While not highly volatile, aerosolization during pipetting can cause respiratory irritation. The hood ensures continuous negative pressure.

• Validation Check: Before returning the primary container to storage, wipe the exterior thread with a dry, lint-free wipe.

  • Verification: A clean thread ensures the cap seals perfectly, preventing oxygen ingress and subsequent peroxide formation across the alkene double bonds.

Operational workflow from storage to EPA-compliant incineration.

Spill Response & Containment Protocol

In the event of a spill, immediate containment is required to prevent the liquid from reaching floor drains or porous surfaces.

Step-by-Step Spill Methodology

• Isolate the Area: Evacuate non-essential personnel and eliminate all local ignition sources (e.g., hot plates, Bunsen burners)[3].

• Apply Inert Absorbent: Cover the spill completely with an inert, dry material such as clean sand, earth, or vermiculite[2].

  • Causality: Do not use combustible absorbents like sawdust. The high surface area of sawdust combined with an organic liquid creates an elevated fire risk. Inert materials safely trap the liquid via capillary action without exothermic reactivity.

• Mechanical Collection: Use non-sparking tools to sweep the saturated absorbent into a wide-mouth High-Density Polyethylene (HDPE) container[3].

• Validation Check: Inspect the spill zone. If a slick residue remains, wash the area with a mild detergent solution (to emulsify the remaining ester) and absorb again.

Step-by-step spill containment and neutralization pathway.

Proper Disposal Procedures (EPA/RCRA Compliance)

Because (Z)-Hex-3-enyl undec-10-enoate contains only Carbon, Hydrogen, and Oxygen, it must be segregated into specific waste streams. Mixing it with incompatible waste not only violates Resource Conservation and Recovery Act (RCRA) guidelines but also drastically increases institutional disposal costs.

Step-by-Step Disposal Methodology

• Waste Segregation: Collect all unreacted chemical, contaminated wash solvents, and saturated spill absorbents into a container designated strictly for Non-Halogenated Organic Waste [4].

  • Causality: Introducing this compound into a halogenated waste stream alters the required incineration temperature. Halogenated waste requires specialized scrubbers to prevent dioxin formation, making disposal significantly more expensive.

• Primary Containment: Use only HDPE or Teflon-lined containers.

  • Causality: Prolonged exposure to organic esters can plasticize and degrade softer polymers like LDPE or polystyrene, leading to catastrophic container failure during transit.

• Satellite Accumulation: Store the sealed waste container in a designated satellite accumulation area with secondary containment (e.g., a spill tray)[4].

  • Verification: Ensure the container is kept tightly closed when not actively receiving waste to prevent the emission of volatile organic compounds (VOCs).

• Final Destruction (Incineration): The waste must be transferred to a licensed hazardous waste disposal facility. The mandated destruction method is thermal incineration in a chemical incinerator equipped with an afterburner and a scrubber system[5].

  • Causality: High-temperature incineration (>1000°C) completely cleaves the C-C and C-O bonds, oxidizing the molecule entirely into carbon dioxide and water vapor, permanently eliminating its aquatic toxicity threat.

References

• NextSDS Database. "(Z)-hex-3-enyl undec-10-enoate — Chemical Substance Information." NextSDS. Available at: [Link]

• US Environmental Protection Agency (EPA) / PA DEP. "RCRA Hazardous Waste Management and Satellite Accumulation." EPA / DEP. Available at:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. echemi.com [echemi.com]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]
• 5. tcichemicals.com [tcichemicals.com]